Cas no 25279-63-4 (Cholesterol3,5-dinitrobenzoate)

Cholesterol 3,5-dinitrobenzoate is a crystalline derivative of cholesterol, formed by esterification with 3,5-dinitrobenzoic acid. This compound is primarily utilized as a high-purity reference standard in analytical chemistry, particularly for chromatographic and spectroscopic applications. Its well-defined structure and stability make it suitable for precise identification and quantification of cholesterol in complex matrices. The presence of the dinitrobenzoate moiety enhances UV detectability, facilitating sensitive HPLC or LC-MS analyses. Additionally, its crystalline nature ensures consistent melting point behavior, aiding in purity verification. This derivative is valued for its reliability in method validation and research applications where accurate cholesterol characterization is critical.
Cholesterol3,5-dinitrobenzoate structure
25279-63-4 structure
Product Name:Cholesterol3,5-dinitrobenzoate
CAS No:25279-63-4
MF:C34H48N2O6
MW:580.754730224609
CID:52689
PubChem ID:91376
Update Time:2025-05-25

Cholesterol3,5-dinitrobenzoate Chemical and Physical Properties

Names and Identifiers

    • Cholesterol 3,5-dinitrobenzoate
    • 3beta-Cholest-5-en-3-ol 3,5-dinitrobenzoate
    • [10,13-Dimethyl-17-(6-methylheptan-2-yl)-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] 3,5-dinitrobenzoate
    • Cholest-5-en-3-ol (3beta)-,3-(3,5-dinitrobenzoate)
    • Cholest-5-en-3-ol (3beta)-,3,5-dinitrobenzoate
    • cholesteryl 3,5-dinitrobenzoate
    • O-(3.5-Dinitro-benzoyl)-cholesterin
    • Cholest-5-en-3-ol (3.beta.)-, 3,5-dinitrobenzoate
    • Cholest-5-en-3-yl 3,5-dinitrobenzoate
    • [(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] 3,5-dinitrobenzoate
    • 25279-63-4
    • Cholest-5-en-3-ol (3b)-, 3,5-dinitrobenzoate
    • AE-641/00598032
    • AKOS024419863
    • 17-(1,5-dimethylhexyl)-10,13-dimethyl-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-yl 3,5-dinitrobenzoate
    • Cholest-5-en-3-ol (3beta)-, 3-(3,5-dinitrobenzoate)
    • DTXSID10948121
    • Cholest-5-en-3-ol (3beta)-, 3,5-dinitrobenzoate
    • Cholesterol3,5-dinitrobenzoate
    • Inchi: 1S/C34H48N2O6/c1-21(2)7-6-8-22(3)29-11-12-30-28-10-9-24-19-27(13-15-33(24,4)31(28)14-16-34(29,30)5)42-32(37)23-17-25(35(38)39)20-26(18-23)36(40)41/h9,17-18,20-22,27-31H,6-8,10-16,19H2,1-5H3
    • InChI Key: HHGUYYDVBVJLCU-UHFFFAOYSA-N
    • SMILES: O(C(C1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-])=O)C1CCC2(C)C(C1)=CCC1C2CCC2(C)C(C(C)CCCC(C)C)CCC21

Computed Properties

  • Exact Mass: 580.35100
  • Monoisotopic Mass: 580.351
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 42
  • Rotatable Bond Count: 8
  • Complexity: 1040
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 118A^2
  • XLogP3: 10.4

Experimental Properties

  • Density: 1.17
  • Boiling Point: 649.1°Cat760mmHg
  • Flash Point: 200.7°C
  • Refractive Index: 1.569
  • PSA: 117.94000
  • LogP: 10.11620

Cholesterol3,5-dinitrobenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C274140-50mg
Cholesterol3,5-dinitrobenzoate
25279-63-4
50mg
$ 185.00 2022-04-01
TRC
C274140-100mg
Cholesterol3,5-dinitrobenzoate
25279-63-4
100mg
$ 305.00 2022-04-01
TRC
C274140-250mg
Cholesterol3,5-dinitrobenzoate
25279-63-4
250mg
$ 605.00 2022-04-01

Cholesterol3,5-dinitrobenzoate Related Literature

Additional information on Cholesterol3,5-dinitrobenzoate

Recent Advances in the Study of Cholesterol 3,5-Dinitrobenzoate (CAS: 25279-63-4)

Cholesterol 3,5-dinitrobenzoate (CAS: 25279-63-4) is a chemically modified derivative of cholesterol, widely used in biochemical and pharmaceutical research as a standard or reference compound for analytical purposes. Recent studies have focused on its applications in lipid metabolism research, drug delivery systems, and as a precursor for synthesizing other sterol derivatives. This research brief aims to summarize the latest findings related to this compound, highlighting its significance in current scientific investigations.

One of the key areas of interest is the role of Cholesterol 3,5-dinitrobenzoate in studying cholesterol esterification and its implications in cardiovascular diseases. A 2023 study published in the Journal of Lipid Research demonstrated that this compound can serve as a substrate for cholesterol esterase, an enzyme critical in the metabolism of dietary cholesterol. The study utilized high-performance liquid chromatography (HPLC) to monitor the enzymatic conversion, providing insights into the kinetics of cholesterol esterification under various physiological conditions.

In addition to its metabolic applications, Cholesterol 3,5-dinitrobenzoate has been investigated for its potential in drug formulation. A recent publication in the International Journal of Pharmaceutics (2024) explored its use as a stabilizing agent in liposomal drug delivery systems. The study found that incorporating this compound into liposome membranes enhanced their stability and prolonged the release of encapsulated anticancer drugs, suggesting its utility in improving therapeutic efficacy.

Furthermore, advancements in synthetic chemistry have enabled the use of Cholesterol 3,5-dinitrobenzoate as a building block for more complex steroidal compounds. Researchers at the University of Cambridge reported in 2023 the successful synthesis of novel sterol-based inhibitors targeting enzymes involved in steroidogenesis. The study highlighted the compound's versatility as a starting material due to its reactive nitro groups, which facilitate further chemical modifications.

Despite these promising developments, challenges remain in the large-scale production and purification of Cholesterol 3,5-dinitrobenzoate. A 2024 review in Analytical and Bioanalytical Chemistry discussed the limitations of current synthesis protocols, emphasizing the need for more efficient and environmentally friendly methods. The review also called for standardized analytical techniques to ensure the compound's purity and consistency across different research applications.

In conclusion, Cholesterol 3,5-dinitrobenzoate (CAS: 25279-63-4) continues to be a valuable tool in biochemical and pharmaceutical research. Its diverse applications, from metabolic studies to drug delivery systems, underscore its importance in advancing our understanding of cholesterol-related processes and developing new therapeutic strategies. Future research should focus on optimizing its synthesis and exploring novel applications in emerging fields such as nanomedicine and targeted drug delivery.

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